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Compound of Interest

Compound Name:
4,7-Dimethoxy-1,10-

phenanthroline

Cat. No.: B1245073 Get Quote

Essential Safety and Handling Guide for 4,7-
Dimethoxy-1,10-phenanthroline
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4,7-Dimethoxy-1,10-
phenanthroline. Adherence to these procedures is essential for ensuring personal safety and

minimizing environmental impact.

Chemical Identifier:

Product Name 4,7-Dimethoxy-1,10-phenanthroline

CAS Number 92149-07-0

Appearance White to brown crystalline powder or solid.

Hazard Summary:

4,7-Dimethoxy-1,10-phenanthroline is classified as a hazardous substance. Key hazards

include:

Harmful if swallowed (H302)[1]
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Causes serious eye damage (H318)[1]

Very toxic to aquatic life (H400)[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4,7-Dimethoxy-1,10-
phenanthroline.

PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Eyeshields

Chemical splash goggles or

eyeshields conforming to

EN166 (EU) or NIOSH (US)

standards.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option. Gloves must

be inspected before use and

proper removal technique

should be followed.[1]

Respiratory Protection Dust Mask/Respirator

A minimum of a type N95 (US)

or type P1 (EN 143) dust mask

is required when handling the

powder, especially where dust

formation is possible.[1]

Body Protection Protective Clothing

A lab coat or other suitable

protective clothing should be

worn to prevent skin contact.

Operational Plan for Handling
A systematic approach is crucial to minimize exposure risk during the handling of 4,7-
Dimethoxy-1,10-phenanthroline.

1. Engineering Controls:
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Always handle this compound in a well-ventilated area.

Use a fume hood or provide appropriate exhaust ventilation at places where dust may be

generated.[1]

2. Safe Handling Practices:

Avoid the formation of dust and aerosols.[1]

Do not breathe in dust, vapors, mist, or gas.[1]

Prevent contact with skin and eyes.

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the laboratory.

3. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly sealed to prevent contamination and moisture absorption.[1]

First Aid Measures
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Exposure Route First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

In Case of Skin Contact
Immediately wash off with soap and plenty of

water.[1]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Disposal Plan
Proper disposal of 4,7-Dimethoxy-1,10-phenanthroline and its containers is critical to avoid

environmental contamination.

Chemical Disposal: Unused or surplus material should be treated as hazardous waste. Offer

surplus and non-recyclable solutions to a licensed disposal company.[1] Do not dispose of it

in the drain or with regular trash.

Container Disposal: Dispose of contaminated packaging as unused product in accordance

with local regulations.[1]

Environmental Precautions: This chemical is very toxic to aquatic life.[1] Avoid release to the

environment.[1]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for the safe handling and disposal of 4,7-
Dimethoxy-1,10-phenanthroline.
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Safe Handling and Disposal Workflow for 4,7-Dimethoxy-1,10-phenanthroline

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Weigh and Handle Chemical

Perform Experiment

Decontaminate Work Area

Experiment Complete

Segregate Waste

Dispose of Waste via Licensed Contractor

Doff and Dispose of PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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